3-Chloromethyl-4-trifluoromethylpyridine hydrochloride

• Molecular Formula: C7H6Cl2F3N
• Molecular Weight: 232.03 g/mol
• IUPAC Name: 3-(chloromethyl)-4-(trifluoromethyl)pyridine;hydrochloride
• InChI: InChI=1S/C7H5ClF3N.ClH/c8-3-5-4-12-2-1-6(5)7(9,10)11;/h1-2,4H,3H2;1H
• InChI Key: BWPBPKRLUBUWJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(F)(F)F)CCl.Cl

Description

3-Chloromethyl-4-trifluoromethylpyridine hydrochloride is a useful research compound. Its molecular formula is C7H6Cl2F3N and its molecular weight is 232.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-hydroxymethyl-4-trifluoromethylpyridine (1.11 g, 6.27 mmol) from step 1 above in CH2Cl2 (20 mL) at 0° C. was added SOCl2 (0.89 g, 7.5 nmuol) in CH2Cl2 (10 mL). The mixture was allowed to warm to room temperature and stirred for 1 h, and the solvent and excess SOCl2 were evaporated under reduced pressure. The residue was concentrated from cyclohexane (3-) to give 3-chloromethyl-4-trifluoromethylpyridine hydrochloride as a solid which was used in the next step without purification (TLC: Rf = 0.75 (1:1 hexane:EtOAc)).